1415340-63-4; 1820761-89-4

N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride

• CAS RN:
• 1415340-63-4; 1820761-89-4

• Formula:
• C24H22ClN3O2

• InChI:
• InChI=1S/C24H21N3O2.ClH/c1-16-14-27(24(29)20-7-3-2-6-19(16)20)15-17-10-12-18(13-11-17)23(28)26-22-9-5-4-8-21(22)25;/h2-13H,1,14-15,25H2,(H,26,28);1H

• InChIKey:
• WVADSDTWWMTESY-UHFFFAOYSA-N

• N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride is a useful research compound. Its molecular formula is C24H22ClN3O2 and its molecular weight is 419.91. The purity is usually 95%.

N-(2-aminophenyl)-4-[(3,4-dihydro-4-methylene-1-oxo-2(1H)-isoquinolinyl)methyl]-benzamide

• CAS RN:
• 1415340-63-4; 71-67-0

• Formula:
• C24H21N3O2

• InChI:
• InChI=1S/C24H21N3O2/c1-16-14-27(24(29)20-7-3-2-6-19(16)20)15-17-10-12-18(13-11-17)23(28)26-22-9-5-4-8-21(22)25/h2-13H,1,14-15,25H2,(H,26,28)

• InChIKey:
• GTLTXEIKQVWSRF-UHFFFAOYSA-N

• N-(2-aminophenyl)-4-[(3,4-dihydro-4-methylene-1-oxo-2(1H)-isoquinolinyl)methyl]-benzamide is a useful research compound. Its molecular formula is C24H21N3O2 and its molecular weight is 383.451. The purity is usually 95%.

N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride

In Stock

• CAS RN:
• 1820761-89-4

• Formula:
• C24H22ClN3O2

• InChI:
• InChI=1S/C24H21N3O2.ClH/c1-16-14-27(24(29)20-7-3-2-6-19(16)20)15-17-10-12-18(13-11-17)23(28)26-22-9-5-4-8-21(22)25;/h2-13H,1,14-15,25H2,(H,26,28);1H

• InChIKey:
• WVADSDTWWMTESY-UHFFFAOYSA-N

• N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride, also known as N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride, is a useful research compound. Its molecular formula is C24H22ClN3O2 and its molecular weight is 419.9. The purity is usually 95%.

N-(2-aminophenyl)-4-[(3,4-dihydro-4-methylene-1-oxo-2(1H)-isoquinolinyl)methyl]-benzamide

Usually In Stock

• CAS RN:
• 1415340-63-4

• Formula:
• C24H21N3O2

• InChI:
• InChI=1S/C24H21N3O2/c1-16-14-27(24(29)20-7-3-2-6-19(16)20)15-17-10-12-18(13-11-17)23(28)26-22-9-5-4-8-21(22)25/h2-13H,1,14-15,25H2,(H,26,28)

• InChIKey:
• GTLTXEIKQVWSRF-UHFFFAOYSA-N

• MI-192 is an inhibitor of histone deacetylases (HDACs) that preferentially inhibits HDAC2 (IC50 = 30 nM) and HDAC3 (IC50 = 16 nM) over HDAC1, 4, 6, 7, and 8 (IC50s = 4.8, 5, >10, 4.1, and >10 μM, respectively).